Dimethyl (2-oxohept-5-yn-1-yl)phosphonate

• CAS RN: 69691-21-0
• Molecular Formula: C9H15O4P
• Molecular Weight: 218.19 g/mol
• IUPAC Name: 1-dimethoxyphosphorylhept-5-yn-2-one
• InChI: InChI=1S/C9H15O4P/c1-4-5-6-7-9(10)8-14(11,12-2)13-3/h6-8H2,1-3H3
• InChI Key: PQRJMMHOQSJORL-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCC(=O)CP(=O)(OC)OC

Description

Dimethyl (2-oxohept-5-yn-1-yl)phosphonate is a useful research compound. Its molecular formula is C9H15O4P and its molecular weight is 218.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.2 g of dimethyl methanephosphonate in 52 ml of tetrahydrofuran was added at -78° C. 155 ml of n-butyl lithium (1.59N) and the mixture was stirred for 25 mins at -78° C. To the mixture was added at -78° C. a solution of 1.6 g of the above-mentioned ester in 3.2 ml of tetrahydrofuran. The mixture was stirred for 15 mins and for one hour at room temperature. After addition of 100 ml of ether to the reaction mixture, the mixture was washed with 30 ml of aqueous saturated solution of oxalic acid, 50 ml of water and 40 ml of aqueous saturated solution of sodium chloride. The washed mixture was dried and concentrated to give an oily material. The oily material was distilled under reduced pressure to yield 2.2 g of dimethyl 2-oxo-hept-5-yne-phosphonate (143° to 146° C./0.7 mmHg).